Cas no 56859-91-7 (Ethyl furan-3-propionate)

• Product Name: Ethyl furan-3-propionate
• CAS No: 56859-91-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 378556
• PubChem ID: 92549
• Update Time: 2025-04-19

Ethyl furan-3-propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl furan-3-propionate
• Ethyl 3-(3-furanyl)propionate
• ethyl 3-(furan-3-yl)propanoate
• NS00033595
• MGBZGBGWTZISIG-UHFFFAOYSA-N
• SCHEMBL3928732
• DTXSID00205391
• ethyl 3-(3-furyl)propionate
• EINECS 260-406-0
• AKOS014316542
• 56859-91-7

• Inchi： 1S/C9H12O3/c1-2-12-9(10)4-3-8-5-6-11-7-8/h5-7H,2-4H2,1H3
• InChI Key： MGBZGBGWTZISIG-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=COC=C1)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.064
• Boiling Point: 211.4°Cat760mmHg
• Flash Point: 90.5°C
• Refractive Index: 1.466
• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters